Cas no 651724-06-0 (2H-1,4-Benzoxazin-3(4H)-one, 2-(2-hydroxyethyl)-4-methyl-)

• Product name: 2H-1,4-Benzoxazin-3(4H)-one, 2-(2-hydroxyethyl)-4-methyl-
• CAS No: 651724-06-0
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 404260
• PubChem ID: 20580619

2H-1,4-Benzoxazin-3(4H)-one, 2-(2-hydroxyethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazin-3(4H)-one, 2-(2-hydroxyethyl)-4-methyl-
• 2-(2-hydroxyethyl)-4-methyl-1,4-benzoxazin-3-one
• DTXSID40608928
• 651724-06-0
• 2-(2-Hydroxyethyl)-4-methyl-2H-1,4-benzoxazin-3(4H)-one
• SCHEMBL14507328

• Inchi： InChI=1S/C11H13NO3/c1-12-8-4-2-3-5-9(8)15-10(6-7-13)11(12)14/h2-5,10,13H,6-7H2,1H3
• InChI Key： FYKQIZZFKDQWFZ-UHFFFAOYSA-N
• SMILES： CN1C2=CC=CC=C2OC(C1=O)CCO

Computed Properties

• Exact Mass: 207.08959
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.77